Cas no 141693-36-9 (Benzoic acid, 4-[[(4-methoxyphenyl)sulfonyl]methyl]-3-nitro-, ethyl ester)

• Product Name: Benzoic acid, 4-[[(4-methoxyphenyl)sulfonyl]methyl]-3-nitro-, ethyl ester
• CAS No: 141693-36-9
• MF: C₁₇H₁₇NO₇S
• MW: 379.384383916855
• CID: 1313745
• Update Time: 2024-08-19

Benzoic acid, 4-[[(4-methoxyphenyl)sulfonyl]methyl]-3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(4-methoxyphenyl)sulfonyl]methyl]-3-nitro-, ethyl ester

• Inchi： 1S/C17H17NO7S/c1-3-25-17(19)12-4-5-13(16(10-12)18(20)21)11-26(22,23)15-8-6-14(24-2)7-9-15/h4-10H,3,11H2,1-2H3
• InChI Key： KQYUSFIISJUWDS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(CS(C2=CC=C(OC)C=C2)(=O)=O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 379.07261

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 586.9±50.0 °C(Predicted)
• PSA: 112.81